3-Methylphenyl hydrogen sulfate

• CAS No.: 3233-57-6
• Molecular Formula: C7H8O4S
• Molecular Weight: 188.20 g/mol
• IUPAC Name: (3-methylphenyl) hydrogen sulfate
• InChI: InChI=1S/C7H8O4S/c1-6-3-2-4-7(5-6)11-12(8,9)10/h2-5H,1H3,(H,8,9,10)
• InChI Key: HZGJZZQVDDYIIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OS(=O)(=O)O

Description

3-Methylphenyl hydrogen sulfate (C₇H₈O₄S), also termed 3-methylphenyl sulfate, is an organosulfate characterized by a sulfate ester group (-OSO₃H) attached to the meta position of a methyl-substituted benzene ring. This compound is frequently identified in environmental aerosols, particularly in urban regions, where it originates from anthropogenic activities such as fossil fuel combustion and industrial emissions . Its synthesis follows established protocols involving sulfonation of 3-methylphenol, with subsequent purification via recrystallization and validation by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HR-MS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methylphenyl hydrogen sulfate typically involves the reaction of 3-methylphenol (m-cresol) with sulfuric acid. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfate ester. The general reaction can be represented as follows:

$$\text{3-Methylphenol} + \text{Sulfuric Acid} \rightarrow \text{3-Methylphenyl Hydrogen Sulfate} + \text{Water}$$3-Methylphenol+Sulfuric Acid→3-Methylphenyl Hydrogen Sulfate+Water

The reaction is usually conducted at a temperature range of 0-5°C to prevent the formation of undesired by-products. The reaction mixture is then neutralized and purified to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-methylphenyl hydrogen sulfate may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the production process. Industrial methods often focus on scalability and cost-effectiveness while maintaining product purity.

Chemical Reactions Analysis

Types of Reactions

3-Methylphenyl hydrogen sulfate undergoes various chemical reactions, including:

Hydrolysis: The compound can be hydrolyzed to produce 3-methylphenol and sulfuric acid.

Substitution Reactions: The sulfate group can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The aromatic ring can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Hydrolysis: Typically carried out in the presence of water or aqueous solutions under acidic or basic conditions.

Substitution Reactions: Common reagents include nucleophiles such as amines, alcohols, and thiols. The reactions are often conducted under mild to moderate temperatures.

Oxidation and Reduction: Reagents such as potassium permanganate (oxidation) and sodium borohydride (reduction) are commonly used.

Major Products Formed

Hydrolysis: 3-Methylphenol and sulfuric acid.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Oxidation: Oxidized aromatic compounds.

Reduction: Reduced aromatic compounds.

Scientific Research Applications

3-Methylphenyl hydrogen sulfate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other chemicals.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of surfactants, detergents, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-methylphenyl hydrogen sulfate involves its interaction with various molecular targets. The sulfate group can participate in hydrogen bonding and electrostatic interactions with proteins and other biomolecules. These interactions can influence the compound’s biological activity and its effects on cellular pathways.

Comparison with Similar Compounds

Table 1: Structural Comparison of Aryl Sulfates

Compound	Molecular Formula	Substituent Position/Type	Molecular Weight (g/mol)
3-Methylphenyl sulfate	C₇H₈O₄S	3-methyl	188.20
Phenyl sulfate	C₆H₆O₄S	None	174.18
3-Ethylphenyl sulfate	C₈H₁₀O₄S	3-ethyl	202.23
4-Nitrophenyl sulfate	C₆H₅NO₆S	4-nitro	219.17

Physicochemical Properties

The sulfate group confers strong acidity to these compounds. While direct pKa data for 3-methylphenyl sulfate is unavailable, its structural analogs provide insights:

• 3-Ethylphenyl sulfate exhibits "extremely strong acidity" (pKa < 1) due to electron-donating alkyl groups stabilizing the sulfate conjugate base .
• 4-Nitrophenyl sulfate is expected to have higher acidity than alkyl-substituted analogs due to the electron-withdrawing nitro group.

Table 2: Acidity and Solubility Trends

Compound	Acidic Strength (Relative)	Solubility in Polar Solvents
3-Methylphenyl sulfate	Moderate	High
4-Nitrophenyl sulfate	High	Moderate
3-Ethylphenyl sulfate	High	Low

Environmental Behavior and Source Identification

3-Methylphenyl sulfate is a tracer for anthropogenic pollution. In Karachi, Pakistan, it demonstrated strong correlations with:

• Phenyl sulfate (r = 0.79, p = 0.001), indicating shared emission sources like vehicular exhaust .
• Benzene sulfonate (r = 0.69, p = 0.006), suggesting secondary formation via atmospheric sulfonation of aromatic precursors .

Table 3: Environmental Correlations of 3-Methylphenyl Sulfate

Correlated Compound	Correlation Coefficient (r)	Significance (p-value)
Phenyl sulfate	0.79	0.001
Benzene sulfonate	0.69	0.006

Analytical Techniques for Characterization

• NMR Spectroscopy : Used to confirm structural integrity (e.g., δ 4.07 ppm for -CH₂- in benzyl sulfate) .
• HR-MS : Employed for precise mass determination (e.g., m/z 187.01 for 3-methylphenyl sulfate in negative ion mode) .